Cas no 2137026-62-9 (tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate
• CAS No: 2137026-62-9
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5929177
• PubChem ID: 165468732
• Update Time: 2025-06-25

tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate
• 2137026-62-9
• EN300-798695

• Inchi： 1S/C12H18N2O3S/c1-8(14-11(16)17-12(2,3)4)10(15)5-9-6-13-7-18-9/h6-8H,5H2,1-4H3,(H,14,16)/t8-/m1/s1
• InChI Key： VBFIJHIFANLKRU-MRVPVSSYSA-N
• SMILES： S1C=NC=C1CC([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate

tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(2R)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate (CAS No. 2137026629) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a thiazole ring. The presence of these functional groups makes it highly versatile and suitable for a wide range of reactions and applications.

Recent studies have highlighted the importance of tert-butyl N-[(2R)-3 oxo 4 (1 3 thiazol 5 yl)butan 2 yl]carbamate in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The compound's structure allows for selective binding to certain proteins, making it a promising lead compound for drug development.

The synthesis of tert-butyl N [(2R) 3 oxo 4 (1 3 thiazol 5 yl)butan 2 yl]carbamate involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. These steps are carefully optimized to ensure high yields and purity. The use of advanced techniques such as microwave-assisted synthesis has further improved the efficiency of its production.

In terms of physical properties, tert butyl N [(2R) 3 oxo 4 (1 3 thiazol 5 yl)butan 2 yl]carbamate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, making it suitable for long-term storage and use in different chemical processes.

One of the most exciting developments involving this compound is its application in the synthesis of bioactive molecules. By modifying the substituents on the thiazole ring or altering the carbamate group, researchers can create derivatives with enhanced pharmacological properties. For instance, recent studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and antioxidant activities.

Moreover, tert butyl N [(2R) 3 oxo 4 (1 3 thiazol 5 yl)butan 2 yl]carbamate has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. This versatility underscores its importance as a key building block in modern organic chemistry.

In conclusion, tert butyl N [(2R) 3 oxo 4 (1 3 thiazol 5 yl)butan 2 yl]carbamate (CAS No. 2137026629) is a multifaceted compound with extensive potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a critical molecule for future research and development.